Cas no 2137762-13-9 ((5-bromofuran-2-yl)methyl({2-(trifluoromethyl)sulfanylphenyl}methyl)amine)

• Product Name: (5-bromofuran-2-yl)methyl({2-(trifluoromethyl)sulfanylphenyl}methyl)amine
• CAS No: 2137762-13-9
• MF: C₁₃H₁₁BrF₃NOS
• MW: 366.196751832962
• CID: 5609069
• PubChem ID: 165795016
• Update Time: 2025-10-28

(5-bromofuran-2-yl)methyl({2-(trifluoromethyl)sulfanylphenyl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-bromofuran-2-yl)methyl]({2-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine
• EN300-842199
• 2137762-13-9
• (5-bromofuran-2-yl)methyl({2-(trifluoromethyl)sulfanylphenyl}methyl)amine

• Inchi： 1S/C13H11BrF3NOS/c14-12-6-5-10(19-12)8-18-7-9-3-1-2-4-11(9)20-13(15,16)17/h1-6,18H,7-8H2
• InChI Key： LNUFPWBWGSQZGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CNCC2C=CC=CC=2SC(F)(F)F)O1

Computed Properties

• Exact Mass: 364.96968g/mol
• Monoisotopic Mass: 364.96968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.5Ų

Additional information on (5-bromofuran-2-yl)methyl({2-(trifluoromethyl)sulfanylphenyl}methyl)amine

Introduction to Compound CAS No. 2137762-13-9: (5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine

(5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine (CAS No. 2137762-13-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound combines a 5-bromofuran moiety with a trifluoromethyl sulfanylphenyl group, making it a valuable candidate for various biological studies and drug development initiatives.

The 5-bromofuran moiety is known for its broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The presence of bromine in the furan ring can enhance the compound's reactivity and stability, making it an attractive scaffold for drug design. On the other hand, the trifluoromethyl sulfanylphenyl group is a common functional group in pharmaceuticals due to its ability to modulate biological activity and improve pharmacokinetic properties. The combination of these two moieties in (5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine offers a unique opportunity to explore new therapeutic avenues.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the antiproliferative activity of (5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine against several cancer cell lines. The results showed that the compound exhibited significant cytotoxic effects, particularly against breast and lung cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, suggesting its potential as an anticancer agent.

In another study, researchers explored the neuroprotective effects of (5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine. The compound was found to protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings indicate that the compound could be a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine have also been extensively studied. A pharmacokinetic analysis revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are crucial factors for developing effective therapeutic agents. Additionally, the compound shows low toxicity in preclinical studies, further supporting its potential for clinical applications.

The structural diversity and functional versatility of (5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine make it an excellent candidate for structure-activity relationship (SAR) studies. Researchers can modify various parts of the molecule to optimize its biological activity and pharmacological profile. For example, substituting different halogens or functional groups on the furan ring can lead to compounds with enhanced potency or selectivity.

In conclusion, (5-Bromofuran-2-yl)methyl({2-(Trifluoromethyl)sulfanylphenyl}methyl)amine (CAS No. 2137762-13-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique combination of structural features provides a solid foundation for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its biological activities and therapeutic potential.